Cas no 1353974-64-7 ([1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1353974-64-7
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 2160070
• Update Time: 2025-06-28

[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(cyclopropyl)carbamate
• (S)-tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(cyclopropyl)carbamate
• AM93953
• [1-(2-aminoethyl)pyrrolidin-2-ylmethyl]cyclopropylcarbamic acid tert-butyl ester

• Inchi： 1S/C15H29N3O2/c1-15(2,3)20-14(19)18(12-6-7-12)11-13-5-4-9-17(13)10-8-16/h12-13H,4-11,16H2,1-3H3
• InChI Key： GZBIOVQUKOZRHF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1CCCN1CCN)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Topological Polar Surface Area: 58.8

Additional information on [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester

Professional Introduction to [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1353974-64-7)

Compound with the CAS number 1353974-64-7 and the product name [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including an amino ethyl chain, a pyrrolidine ring, and a cyclopropyl moiety, makes it a versatile scaffold for designing novel therapeutic agents.

The molecular structure of this compound is highly intriguing, featuring a tertiary butyl ester group attached to a cyclopropyl carbamic acid moiety. This structural motif is particularly noteworthy as it provides a balance between lipophilicity and solubility, which are critical factors in drug design. The presence of the pyrrolidine ring enhances the compound's ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The compound [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester has been identified as a potential lead compound in this context. Its structural features suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are known to play crucial roles in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential to serve as a building block for the synthesis of more complex molecules. The versatility of its functional groups allows for further modifications, enabling chemists to tailor its properties for specific applications. For instance, the amino ethyl chain can be used to introduce additional functional groups or linkers, while the cyclopropyl ring can be modified to enhance binding affinity to biological targets.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. These molecules often exhibit unique pharmacological properties due to the rigidity and electronic characteristics of the cyclopropyl ring. The compound in question, with its cyclopropyl carbamic acid tert-butyl ester moiety, is no exception. Preliminary computational studies suggest that it may adopt multiple conformations that could enhance its binding interactions with biological targets.

The synthesis of [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound, making it more accessible for further study. The development of efficient synthetic routes is crucial for advancing drug discovery efforts and ensuring that promising compounds like this one can be produced on a scalable basis.

In conclusion, [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1353974-64-7) represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further exploration in drug development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the discovery and design of novel therapeutic agents.